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Compound of Interest

Compound Name: iMDK

Cat. No.: B1662652 Get Quote

Essential Safety and Handling Guide for iMDK
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

iMDK (CAS 881970-80-5), a potent PI3K/MDK inhibitor. Adherence to these procedures is

essential to ensure personal safety and minimize environmental impact.

Personal Protective Equipment (PPE)
All personnel handling iMDK must use the following personal protective equipment. The

specific components are outlined in the table below.
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PPE Component Specification Purpose

Gloves
Chemical-resistant, disposable

(e.g., nitrile)

Prevents skin contact. Double-

gloving is recommended.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

dust.

Lab Coat Standard laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. If

dusts are generated, a NIOSH-

approved respirator is

necessary.

Minimizes inhalation of the

compound.

Operational Plan for Handling iMDK
1. Preparation and Engineering Controls:

Handle iMDK in a designated area, such as a chemical fume hood or a ventilated enclosure,

to minimize inhalation exposure.

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

2. Weighing and Reconstitution:

When weighing the solid form of iMDK, do so in a ventilated balance enclosure to contain

any dust.

To reconstitute, add the solvent slowly to the vial containing the iMDK powder to avoid

aerosolization.

3. Handling Solutions:

Use a calibrated pipette for transferring solutions of iMDK to prevent spills and ensure

accuracy.
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Clearly label all containers with the compound name, concentration, date, and hazard

information.

4. Spill Management:

In the event of a spill, immediately alert others in the area.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
1. Waste Segregation:

All disposable materials that have come into contact with iMDK, including gloves, pipette

tips, and empty vials, must be considered chemical waste.

Segregate iMDK waste from other laboratory waste streams.

2. Waste Containers:

Use clearly labeled, sealed, and puncture-resistant containers for all solid and liquid iMDK
waste.

3. Disposal Procedure:

Dispose of iMDK waste through your institution's hazardous waste management program.

Do not dispose of iMDK down the drain or in the regular trash.

Experimental Workflow for Safe Handling of iMDK
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To cite this document: BenchChem. [Personal protective equipment for handling iMDK].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662652#personal-protective-equipment-for-
handling-imdk]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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